4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide

• IUPAC Name: 4-fluoro-N-(1-propan-2-ylpyrazol-4-yl)benzamide
• InChI: InChI=1S/C13H14FN3O/c1-9(2)17-8-12(7-15-17)16-13(18)10-3-5-11(14)6-4-10/h3-9H,1-2H3,(H,16,18)
• InChI Key: PVFMDMBGJTVFOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H14FN3O
• Molecular Weight: 247.27 g/mol

Description

4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic properties. This compound is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH) and has been found to play a crucial role in the regulation of the endocannabinoid system.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide involves the inhibition of 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide. 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide is responsible for breaking down endocannabinoids such as anandamide and 2-arachidonoylglycerol. Inhibition of 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors and produce therapeutic effects.
Biochemical and Physiological Effects:
4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide has been found to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. It has also been found to have anxiolytic and antidepressant effects. Additionally, it has been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide, which makes it a useful tool for studying the endocannabinoid system. It has also been shown to have low toxicity and good stability in vitro. However, it has some limitations such as poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide. One direction is to investigate its potential as a therapeutic agent for various conditions such as pain, inflammation, and anxiety disorders. Another direction is to study its effects on other physiological systems such as the immune system and the cardiovascular system. Additionally, there is a need for the development of more potent and selective 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide inhibitors that can be used in clinical trials.

Synthesis Methods

The synthesis of 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide involves several steps. The first step involves the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. The second step involves the reaction of 4-fluorobenzoyl chloride with 1-isopropyl-1H-pyrazole-4-carboxylic acid to form 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide. The final product is obtained after purification and characterization using various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide has been extensively studied for its potential therapeutic properties. It has been found to be a potent and selective inhibitor of 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide, which is an enzyme that breaks down endocannabinoids. The endocannabinoid system plays a crucial role in the regulation of various physiological processes such as pain, inflammation, and appetite. Inhibition of 4-fluoro-N-(1-isopropyl-1H-pyrazol-4-yl)benzamide leads to an increase in endocannabinoid levels, which can have therapeutic effects.